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Compound of Interest

Compound Name: Di-2-thienylglycolic acid

Cat. No.: B043172 Get Quote

In-Depth Technical Guide to Di-2-thienylglycolic
Acid
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity
CAS Number: 4746-63-8[1][2]

Molecular Formula: C10H8O3S2[1][3]

This document provides a comprehensive overview of Di-2-thienylglycolic acid, a key

intermediate in the synthesis of active pharmaceutical ingredients (APIs), most notably

Tiotropium Bromide.[3]

Physicochemical Properties
A summary of the key physicochemical properties of Di-2-thienylglycolic acid is presented in

the table below. This data is essential for understanding the compound's behavior in various

experimental and manufacturing settings.
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Property Value Source

Molecular Weight 240.29 g/mol [2]

Melting Point 93 °C [2]

Boiling Point (Predicted) 436.5 ± 40.0 °C [2]

Density (Predicted) 1.527 ± 0.06 g/cm³ [2]

Purity (Commercial) >95% (HPLC) [3]

Synthesis and Experimental Protocols
Di-2-thienylglycolic acid is a crucial precursor in the manufacturing of Tiotropium Bromide.

The synthesis generally involves the reaction of a 2-thienyl derivative. While specific, detailed

laboratory-scale synthesis protocols are not extensively published in peer-reviewed journals,

the principles can be inferred from patent literature. A generalized synthetic workflow is outlined

below.

Logical Workflow for the Synthesis of Tiotropium
Bromide via Di-2-thienylglycolic Acid
The following diagram illustrates the logical progression from starting materials to the final API,

highlighting the central role of Di-2-thienylglycolic acid.
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Thiophene
Starting Material

Formation of
2-Thienyl Grignard
or Lithiate Reagent

Reaction with
Glyoxylic Acid Derivative Di-2-thienylglycolic Acid Esterification Coupling with

Scopin Quaternization Tiotropium Bromide
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Sample and Standard Preparation

HPLC Analysis

Data Analysis

Weigh and dissolve
Di-2-thienylglycolic acid
in appropriate solvent

Inject sample and
standard solutions into

the HPLC system

Prepare a reference
standard solution of
known concentration

Isocratic or gradient elution
on a suitable reversed-phase

column (e.g., C18)

UV detection at an
appropriate wavelength

Integrate peak areas
of the chromatograms

Calculate purity based on
the area of the main peak
relative to the total area

Generate analysis report
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Infrared (IR) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy

Mass Spectrometry (MS)

Di-2-thienylglycolic Acid

Carboxylic Acid (-COOH)

Tertiary Alcohol (-OH)

Thiophene Rings

Broad O-H stretch (acid & alcohol)
Strong C=O stretch (acid)

C-S stretches
Aromatic C-H stretchesCharacteristic Vibrations

Signals in the aromatic region for thiophene protons
Signal for the hydroxyl proton

Signal for the carboxylic acid proton

Chemical Shifts

Molecular ion peak
Fragmentation patterns corresponding to loss of COOH, H2O, and thiophene moieties

Fragmentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

